2-(Cyclopropylmethyl)-6-fluorophenol

• Molecular Formula: C10H11FO
• Molecular Weight: 166.19 g/mol
• IUPAC Name: 2-(cyclopropylmethyl)-6-fluorophenol
• InChI: InChI=1S/C10H11FO/c11-9-3-1-2-8(10(9)12)6-7-4-5-7/h1-3,7,12H,4-6H2
• InChI Key: GMYBIPYZKDPCTG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC2=C(C(=CC=C2)F)O

Description

2-(Cyclopropylmethyl)-6-fluorophenol is a phenolic compound featuring a cyclopropylmethyl substituent at the ortho position and a fluorine atom at the meta position relative to the hydroxyl group. This structural arrangement confers unique physicochemical properties, such as increased lipophilicity due to the cyclopropylmethyl group and electronic modulation via the fluorine atom.

The compound’s applications are likely linked to its role as an intermediate in pharmaceuticals or agrochemicals, given the prevalence of cyclopropane and fluorine motifs in bioactive molecules. For instance, cyclopropyl groups enhance metabolic stability, while fluorine atoms improve bioavailability and binding affinity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclopropylmethyl)-6-fluorophenol typically involves the introduction of the cyclopropylmethyl group to a fluorophenol precursor. One common method is through the use of cyclopropylmethyl bromide in a nucleophilic substitution reaction with 6-fluorophenol under basic conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

Industrial production of 2-(Cyclopropylmethyl)-6-fluorophenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclopropylmethyl)-6-fluorophenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form cyclopropylmethyl-6-fluorocyclohexanol.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, often in the presence of a catalyst or under basic conditions.

Major Products Formed

Oxidation: Quinones or other oxidized phenolic derivatives.

Reduction: Cyclopropylmethyl-6-fluorocyclohexanol.

Substitution: Various substituted phenolic compounds depending on the nucleophile used.

Scientific Research Applications

2-(Cyclopropylmethyl)-6-fluorophenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anti-inflammatory effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(Cyclopropylmethyl)-6-fluorophenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with proteins or enzymes, potentially inhibiting their activity. The cyclopropylmethyl group may enhance the compound’s lipophilicity, allowing it to interact with lipid membranes or hydrophobic pockets in proteins. The fluorine atom can influence the compound’s electronic properties, affecting its reactivity and binding affinity.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Substituent Effects: Cycloalkyl vs. Linear Alkyl Groups

Compound A : 2-n-Butoxy-4-fluorobenzoyl chloride ()

• Structure : A benzoyl chloride with a butoxy group (ortho) and fluorine (para).
• Comparison: The butoxy group is a flexible, electron-donating substituent, whereas the cyclopropylmethyl group in the target compound introduces steric hindrance and ring strain. This strain may enhance reactivity in certain contexts (e.g., electrophilic substitution). The fluorine in Compound A is para to the hydroxyl, reducing acidity compared to the meta-fluorine in the target compound, which exerts a stronger electron-withdrawing effect, lowering the phenol’s pKa .

Compound B: 4-Fluoro-2-[(1-homopiperidino)methyl]thiophenol ()

• Structure: A thiophenol derivative with a homopiperidino-methyl group (ortho) and fluorine (para).
• Comparison: Replacing the hydroxyl with a thiol group increases nucleophilicity but decreases acidity (thiol pKa ≈ 10 vs. phenol pKa ≈ 9.5–10.5).

Fluorine Position and Electronic Effects

Compound C : 2-(4-Fluorophenyl)-N-methyl-5-(3-((1-methylcyclopropyl)carbamoyl)phenyl)furo[2,3-b]pyridine-3-carboxamide ()

• Structure : A furopyridine carboxamide with a fluorophenyl group and cyclopropane carbamate.
• Comparison: The fluorine here is part of a phenyl ring in a heterocyclic system, influencing π-π stacking in drug-receptor interactions. In contrast, the fluorine in the target compound directly affects the phenol’s electronic environment, increasing its acidity and resonance stabilization. The cyclopropane in Compound C is part of a carbamate, enhancing metabolic stability via steric protection, whereas the cyclopropylmethyl group in the target compound may improve lipophilicity (logP ≈ 2.5–3.0 estimated) .

Phosphonothioate Esters vs. Phenolic Derivatives

Compound D: Cyclopropylmethyl isopropylphosphonofluoridate ()

• Structure: A phosphonofluoridate with a cyclopropylmethyl group.
• Comparison: Phosphonothioate esters like Compound D are typically associated with cholinesterase inhibition (e.g., nerve agents). The target compound lacks this reactivity but shares the cyclopropylmethyl motif, which may confer similar logP values (~2.8–3.2). However, the phenolic hydroxyl group introduces hydrogen-bonding capacity, enhancing solubility in polar solvents compared to phosphonothioates .

Data Tables

Table 1: Physicochemical Properties of Selected Compounds

Compound	logP (Estimated)	pKa (Phenol/Thiol)	Key Substituent Effects
2-(Cyclopropylmethyl)-6-fluorophenol	2.8–3.2	~8.5–9.0	Cyclopropylmethyl (lipophilic), meta-F (EWG)
2-n-Butoxy-4-fluorobenzoyl chloride	3.0–3.5	N/A	Butoxy (EDG), para-F (mild EWG)
4-Fluoro-2-[(1-homopiperidino)methyl]thiophenol	2.5–3.0	~10.0	Homopiperidino (bulky), thiol (nucleophilic)
Cyclopropylmethyl isopropylphosphonofluoridate	2.8–3.2	N/A	Phosphonothioate (reactive), cyclopropylmethyl

Research Findings and Implications

• Synthetic Challenges : The cyclopropylmethyl group in the target compound may require specialized reagents (e.g., cyclopropanation agents like Simmons-Smith) or protective strategies to avoid ring-opening reactions .
• Drug Design : Fluorine’s meta-position optimizes electronic effects without excessive steric hindrance, making the target compound a candidate for CNS drugs where blood-brain barrier penetration is critical .
• Toxicity Profile: Unlike phosphonothioates (e.g., Compound D), the target compound lacks acute neurotoxicity but may require evaluation of phenolic metabolites’ hepatotoxicity .